Cas no 34994-91-7 (3,5,8,10-Tetraoxa-4,9-diphosphadodecane-1,12-diol,4,9-dihydroxy-, 4,9-dioxide)

3,5,8,10-Tetraoxa-4,9-diphosphadodecane-1,12-diol,4,9-dihydroxy-, 4,9-dioxide structure
34994-91-7 structure
Product Name:3,5,8,10-Tetraoxa-4,9-diphosphadodecane-1,12-diol,4,9-dihydroxy-, 4,9-dioxide
CAS No:34994-91-7
MF:C6H16O10P2
MW:310.132764816284
CID:311119
PubChem ID:118759
Update Time:2025-04-19

3,5,8,10-Tetraoxa-4,9-diphosphadodecane-1,12-diol,4,9-dihydroxy-, 4,9-dioxide Chemical and Physical Properties

Names and Identifiers

    • 3,5,8,10-Tetraoxa-4,9-diphosphadodecane-1,12-diol,4,9-dihydroxy-, 4,9-dioxide
    • 2-hydroxyethyl 2-[hydroxy(2-hydroxyethoxy)phosphoryl]oxyethyl hydrogen phosphate
    • 4,9-Dihydroxy-3,5,8,10-tetraoxa-4,9-diphosphadodecane-1,12-diol 4,9-dioxide
    • ethane-1,2-diyl bis(2-hydroxyethyl) bis[hydrogen (phosphate)]
    • EINECS 252-311-8
    • 3,5,8,10-Tetraoxa-4,9-diphosphadodecane-1,12-diol, 4,9-dihydroxy-, 4,9-dioxide
    • 34994-91-7
    • DTXSID00884807
    • SCHEMBL17930259
    • NS00054868
    • Inchi: 1S/C6H16O10P2/c7-1-3-13-17(9,10)15-5-6-16-18(11,12)14-4-2-8/h7-8H,1-6H2,(H,9,10)(H,11,12)
    • InChI Key: VZTUNSKRPZVUGG-UHFFFAOYSA-N
    • SMILES: P(=O)(O)(OCCO)OCCOP(=O)(O)OCCO

Computed Properties

  • Exact Mass: 310.02188
  • Monoisotopic Mass: 310.022
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 11
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3.6
  • Topological Polar Surface Area: 152Ų

Experimental Properties

  • Density: 1.62
  • Boiling Point: 521.9°Cat760mmHg
  • Flash Point: 269.4°C
  • Refractive Index: 1.504
  • PSA: 151.98
  • LogP: -0.76180
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